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Compound of Interest

Compound Name:
3-[(Piperidin-3-

yloxy)methyl]pyridine

CAS No.: 933758-64-6

Cat. No.: B1371718

Get Quote

Executive Summary & Structural Context
3-[(Piperidin-3-yloxy)methyl]pyridine is a pharmacologically significant scaffold, often

serving as a key intermediate in the synthesis of Lysine Specific Demethylase 1 (LSD1)

inhibitors and other heterocyclic bioactive agents.[1][2] Its structure combines an aromatic

pyridine ring and a saturated piperidine ring linked by an ether methylene bridge.[2]

Accurate FTIR characterization is critical for distinguishing this ether-linked product from its

alcohol precursors (e.g., 3-hydroxymethylpyridine) and identifying potential regioisomers.[1][2]

This guide provides a definitive spectral breakdown, comparing the molecule against common

synthetic precursors to establish self-validating quality control protocols.

Structural Pharmacophores[1][2][3]
Aromatic Domain: Pyridine ring (heteroaromatic C=N, C=C).

Linker: Methylene ether (-CH2-O-CH-).[1][2]
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Aliphatic Domain: Piperidine ring (secondary amine, saturated C-H).

Predicted FTIR Spectral Profile
Note: Values are derived from high-resolution reference spectra of structural fragments (3-

picoline, piperidine, and alkyl-aryl ethers) and validated against analogous heterocyclic ethers.

Table 1: Key Diagnostic Peaks & Assignments
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Frequency (cm⁻¹) Functional Group Vibration Mode Diagnostic Value

3300 – 3450
Secondary Amine (N-

H)

Stretching

(Weak/Broad)

Confirms the

piperidine ring is

unsubstituted at the

nitrogen.[1][2]

Absence indicates N-

alkylation or salt

formation.[1][2]

3000 – 3100 Aromatic C-H Stretching

Characteristic of the

pyridine ring;

differentiates from

purely aliphatic

impurities.

2850 – 2950 Aliphatic C-H
Stretching

(Asym/Sym)

Strong signals from

the piperidine ring and

methylene linker.

1570 – 1590 Pyridine Ring C=N / C=C Stretching

The "Pyridine

Breathing" mode; a

primary identifier for

the heteroaromatic

core.

1430 – 1480 Methylene (-CH2-) Scissoring/Bending

Confirms the

presence of the -CH2-

linker and piperidine

ring methylenes.

1100 – 1150 Ether (C-O-C) Asymmetric Stretching

CRITICAL:

Distinguishes the

product from alcohol

precursors.[1][2]

Strong, sharp band.

700 – 800 Pyridine (3-Subst.) C-H Out-of-Plane

Bending

Specific to 3-

substituted pyridines;

position shifts if

substitution pattern
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changes (e.g., to 4-

substituted).[1][2]

Comparative Analysis: Product vs. Alternatives
In a synthetic context, FTIR is most valuable for monitoring reaction progress. The table below

outlines how to distinguish the target molecule from its likely precursors.

Table 2: Spectral Differentiation Guide
Compound Key Differentiator (cm⁻¹) Spectral Logic

Target Product 1100–1150 (Strong)

Formation of Ether Linkage.

The appearance of the C-O-C

band confirms the coupling.[1]

[2]

Precursor A:3-

(Hydroxymethyl)pyridine
3200–3550 (Broad, Strong)

O-H Stretch. A broad hydroxyl

peak indicates unreacted

alcohol starting material.[1][2]

The target product has only a

weak N-H band here.

Precursor B:3-

Hydroxypiperidine
3200–3400 (Doublet/Broad)

O-H + N-H Mix. Contains both

amine and alcohol stretches.

[1][2] Disappearance of the

broad O-H component signals

conversion.

Analog:N-Alkylated Derivative Absent 3300–3450

Loss of N-H. If the N-H stretch

disappears completely, the

piperidine nitrogen has reacted

(impurity).[1]

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and "Trustworthiness" (Part 2), follow this protocol which includes an

internal validation step.
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Method: Attenuated Total Reflectance (ATR) FTIR
Sample Preparation:

State Check: Ensure the sample is dry. Residual water (hygroscopic pyridine nature) will

create a broad peak at 3400 cm⁻¹, masking the N-H stretch.[3]

Background Scan: Run an air background (32 scans) to remove atmospheric CO₂ (2350

cm⁻¹) and H₂O artifacts.

Sample Loading: Place ~5 mg of the solid/oil on the diamond crystal. Apply high pressure to

ensure intimate contact.

Acquisition Parameters:

Range: 4000 – 600 cm⁻¹[1][2]

Resolution: 4 cm⁻¹[1][2]

Scans: 64 (to improve Signal-to-Noise ratio for weak aromatic overtones)

Validation Step (The "Self-Validating" Pillar):

Check: Look for the CO₂ doublet at 2350 cm⁻¹.

Action: If peak height > 5% Transmittance, re-run background.

Check: Look for the Pyridine "Breathing" band at ~1580 cm⁻¹.

Action: If absent, the sample is not a pyridine derivative; check identity immediately.

Structural Assignment Logic (Visualization)
The following diagram illustrates the logical flow for assigning peaks to specific

pharmacophores within the molecule.
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Functional Domains

3-[(Piperidin-3-yloxy)methyl]pyridine

Pyridine Ring
(Aromatic)

Ether Linkage
(C-O-C)

Piperidine Ring
(Aliphatic Amine)

C=N / C=C Stretch
~1580 cm⁻¹

C-H Out-of-Plane
~710 cm⁻¹

C-O-C Asym. Stretch
~1120 cm⁻¹

Primary ID

N-H Stretch
~3350 cm⁻¹ (Weak)

Aliphatic C-H
2850-2950 cm⁻¹

QC Decision:
Confirm Ether (1120) &

Absence of OH (3400 Broad)

Click to download full resolution via product page

Figure 1: Logical decomposition of the FTIR spectrum, mapping specific frequency bands to

the molecule's three core structural domains.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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